Cas no 1258458-71-7 (2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester)

• Product Name: 2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
• CAS No: 1258458-71-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 2150898
• Update Time: 2023-08-05

2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
• IIJICZIFMBDJEW-UHFFFAOYSA-N
• 2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester

• Inchi： 1S/C11H15NO4/c1-8(13)5-3-4-6-10-12-9(7-16-10)11(14)15-2/h7H,3-6H2,1-2H3
• InChI Key： IIJICZIFMBDJEW-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1CCCCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 254
• Topological Polar Surface Area: 69.4